Cas no 1214323-09-7 (3-Fluoro-2-methoxy-6-(trifluoromethyl)pyridine)

• Product Name: 3-Fluoro-2-methoxy-6-(trifluoromethyl)pyridine
• CAS No: 1214323-09-7
• MF: C₇H₅F₄NO
• MW: 195.114315748215
• CID: 4686102
• Update Time: 2025-10-29

3-Fluoro-2-methoxy-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-2-methoxy-6-(trifluoromethyl)pyridine
• FCH1182034
• 3-Fluoro-2-methoxy-6-(trifluoromethyl)pyridine

• Inchi： 1S/C7H5F4NO/c1-13-6-4(8)2-3-5(12-6)7(9,10)11/h2-3H,1H3
• InChI Key： TXEUZUJOAACGTL-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(N=1)OC)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Topological Polar Surface Area: 22.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-Fluoro-2-methoxy-6-(trifluoromethyl)pyridine

Introduction to 3-Fluoro-2-methoxy-6-(trifluoromethyl)pyridine (CAS No. 1214323-09-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

3-Fluoro-2-methoxy-6-(trifluoromethyl)pyridine, identified by the chemical abstracts service number CAS No. 1214323-09-7, is a fluorinated heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile structural features and potential pharmacological applications. The compound’s molecular framework, characterized by a pyridine core substituted with a fluoro group, a methoxy group, and a trifluoromethyl group, endows it with unique electronic and steric properties that make it a valuable scaffold for the development of novel bioactive molecules.

The presence of fluorine atoms in 3-Fluoro-2-methoxy-6-(trifluoromethyl)pyridine plays a pivotal role in modulating its biological activity. Fluorinated pyridines are well-documented in medicinal chemistry for their ability to enhance metabolic stability, improve binding affinity to biological targets, and influence drug-like properties such as lipophilicity and solubility. The trifluoromethyl group, in particular, is renowned for its electron-withdrawing effects, which can fine-tune the electronic distribution of the molecule, thereby affecting its interactions with enzymes and receptors. These characteristics have positioned 3-Fluoro-2-methoxy-6-(trifluoromethyl)pyridine as a promising building block for the synthesis of small-molecule inhibitors and probes.

In recent years, there has been a surge in research focused on harnessing the potential of fluorinated pyridines in drug discovery. For instance, studies have demonstrated that compounds incorporating this motif exhibit significant activity against various therapeutic targets, including kinases, G protein-coupled receptors (GPCRs), and ion channels. The fluoro substitution at the 3-position of the pyridine ring has been shown to confer selectivity by altering the hydrogen bonding patterns and hydrophobic interactions with the target protein. Similarly, the methoxy group at the 2-position can serve as a pharmacophore that enhances binding affinity through dipole-dipole interactions.

One of the most compelling aspects of 3-Fluoro-2-methoxy-6-(trifluoromethyl)pyridine is its utility as a precursor in the synthesis of more complex scaffolds. Researchers have leveraged this compound to develop novel analogs with tailored biological activities. For example, derivatives of this molecule have been investigated for their potential as antiviral agents, where the fluorinated pyridine core contributes to viral protease inhibition. Additionally, recent studies have explored its role in anticancer therapy, demonstrating that modifications at the 5-position can yield compounds with potent cytotoxic effects against tumor cell lines.

The integration of computational methods has further accelerated the exploration of 3-Fluoro-2-methoxy-6-(trifluoromethyl)pyridine in drug discovery. Molecular docking simulations have been employed to predict how this compound interacts with biological targets at an atomic level. These virtual screening approaches have identified lead compounds that exhibit high binding affinities and selectivity, reducing the time and cost associated with traditional high-throughput screening methods. Moreover, quantum mechanical calculations have provided insights into the electronic structure of fluorinated pyridines, aiding in the rational design of next-generation molecules.

Emerging research also highlights the role of 3-Fluoro-2-methoxy-6-(trifluoromethyl)pyridine in probing signaling pathways relevant to neurological disorders. Fluorinated pyridines have been used as tools to investigate neurotransmitter receptor function, with some derivatives showing promise as potential therapeutics for conditions such as Alzheimer’s disease and Parkinson’s disease. The ability of these compounds to modulate receptor activity while maintaining high specificity underscores their therapeutic potential.

The synthesis of 3-Fluoro-2-methoxy-6-(trifluoromethyl)pyridine itself presents an interesting challenge due to its complex substitution pattern. Advanced synthetic strategies, including cross-coupling reactions and transition-metal catalysis, have been employed to construct its core framework efficiently. These methodologies not only ensure high yields but also allow for facile functionalization at multiple sites, enabling rapid diversification of analogs for medicinal chemistry studies.

Future directions in the study of 3-Fluoro-2-methoxy-6-(trifluoromethyl)pyridine may involve exploring its role in photopharmacology—where light-responsive moieties are incorporated into drugs to achieve on-demand activation or deactivation of biological activity. The unique photophysical properties associated with fluorinated heterocycles make them ideal candidates for such applications. Additionally, investigating their behavior in live cells using advanced imaging techniques could provide new insights into their mechanism of action.

In conclusion,3-Fluoro-2-methoxy-6-(trifluoromethyl)pyridine (CAS No. 1214323-09-7) represents a cornerstone compound in modern drug discovery due to its structural versatility and functional attributes. Its incorporation into novel therapeutic agents continues to drive innovation across multiple therapeutic areas. As research progresses,this molecule is poised to remain at forefrontof chemical biologyandmedicinal chemistryapplications.